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Compound of Interest

Compound Name:
24,25-Epoxytirucall-7-en-3,23-

dione

Cat. No.: B15592063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of 24,25-Epoxytirucall-7-en-3,23-dione. In the absence of a specific Safety Data

Sheet (SDS), this compound should be handled as a hazardous chemical waste. Adherence to

these procedures is critical to ensure personnel safety and environmental protection.

Immediate Safety and Personal Protective Equipment
(PPE)
Before handling 24,25-Epoxytirucall-7-en-3,23-dione for disposal, ensure the following

personal protective equipment is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
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Proper characterization and segregation are the first steps in compliant chemical waste

disposal.

Treat as Hazardous: As specific hazard data for 24,25-Epoxytirucall-7-en-3,23-dione is not

readily available, it must be treated as hazardous chemical waste.[1]

Do Not Mix: Do not mix 24,25-Epoxytirucall-7-en-3,23-dione waste with other waste

streams unless compatibility is confirmed. Incompatible wastes, such as acids and bases,

must be stored separately.[2][3]

Solid vs. Liquid Waste: Dispose of the pure compound (solid) and solutions containing the

compound in separate, appropriate waste containers.

Disposal of Solid 24,25-Epoxytirucall-7-en-3,23-dione
For the disposal of the pure, solid compound:

Original Container: If possible, dispose of the solid reagent in its original manufacturer's

container.[3] Do not deface the original label.

Labeling: Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "24,25-Epoxytirucall-7-en-3,23-dione"

CAS Number: 890928-81-1

The words "Hazardous Waste"

Accumulation start date

Name of the principal investigator or laboratory contact

Secure Closure: Ensure the container cap is tightly sealed to prevent any leakage.[3]

Disposal of Solutions Containing 24,25-Epoxytirucall-7-
en-3,23-dione
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For solutions containing the dissolved compound (e.g., in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone):

Select a Compatible Container: Use a chemically compatible, leak-proof container with a

screw-on cap.[2][3] For example, if the solvent is a halogenated organic, use a designated

halogenated waste container.

Labeling: Attach a "Hazardous Waste" label to the liquid waste container. List all chemical

constituents, including solvents, with their approximate concentrations or volumes.

Do Not Overfill: Fill the container to no more than 90% capacity to allow for expansion.[2]

Keep Closed: Keep the waste container closed except when adding waste.[3]

Disposal of Contaminated Lab Supplies
For items such as gloves, pipette tips, and absorbent paper contaminated with 24,25-
Epoxytirucall-7-en-3,23-dione:

Segregate as Dry Hazardous Waste: These materials should be considered chemically

contaminated solid waste.

Double-Bag: Place the contaminated items in a clear plastic bag, and then double-bag them

to allow for visual inspection by environmental health and safety (EH&S) personnel.[3]

Labeling: Label the outer bag as "Hazardous Waste" and list the chemical contaminant

("Trace 24,25-Epoxytirucall-7-en-3,23-dione").

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a

designated sharps container that is puncture-resistant and leak-proof.[3]

Storage of Hazardous Waste
All waste containers must be stored in a designated "Satellite Accumulation Area" (SAA) within

the laboratory.[2]

Secondary Containment: Place all waste containers in a secondary container, such as a lab

tray, that is chemically compatible and can hold 110% of the volume of the largest container.
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[3] This is to contain any potential leaks or spills.

Segregation: Store incompatible waste streams separately within the SAA.

Requesting Waste Collection
Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

hazardous waste pickup. Do not dispose of this chemical down the drain or in the regular trash.

[1]
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Parameter Guideline Source

Waste Classification Hazardous Chemical Waste General Best Practice

Solid Waste Container

Original manufacturer's

container or a compatible,

labeled container.

[3]

Liquid Waste Container

Chemically compatible, leak-

proof container with a screw-

on cap.

[2][3]

Container Fill Level Maximum 90% capacity. [2]

Labeling Requirement

"Hazardous Waste" label with

full chemical name, CAS

number, and accumulation

date.

[3][4]

Storage Location
Designated Satellite

Accumulation Area (SAA).
[2]

Secondary Containment

Required for all waste

containers. Must hold 110% of

the largest container's volume.

[3]

Contaminated PPE/Debris

Double-bag in clear plastic

bags and label as hazardous

waste.

[3]

Final Disposal Route

Collection by institutional

Environmental Health & Safety

(EH&S).

[4][5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 24,25-
Epoxytirucall-7-en-3,23-dione and associated waste.
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Waste Generation

Characterization & Segregation

Solid Waste Stream Liquid Waste Stream

Final Disposal

Generate Waste
(24,25-Epoxytirucall-7-en-3,23-dione)

Characterize Waste Type

Pure Solid Compound

Solid (Pure)

Contaminated Labware
(Gloves, Wipes, etc.)

Solid (Contaminated)

Contaminated Sharps

Solid (Sharps)

Liquid Solution

Liquid

Use Original or Compatible
Container. Attach Waste Label.

Double-bag in clear bags.
Attach Waste Label.

Place in designated
sharps container.

Store in Designated SAA
with Secondary Containment

Use compatible liquid
waste container (<90% full).

Attach Waste Label.

Request Pickup by EH&S

Click to download full resolution via product page

Caption: Disposal workflow for 24,25-Epoxytirucall-7-en-3,23-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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